VU0364289

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• InChI: InChI=1S/C20H21N3O2/c21-14-18-8-4-5-9-19(18)22-10-12-23(13-11-22)20(24)16-25-15-17-6-2-1-3-7-17/h1-9H,10-13,15-16H2
• InChIKey: LTPGKAICNBCBPT-UHFFFAOYSA-N

VU0364289: mGlu₅ PAM with Antipsychotic-Like Activity

VU0364289 [2-(4-(2-(benzyloxy)acetyl)piperazin-1-yl)benzonitrile] is an N‑aryl piperazine that functions as a highly selective positive allosteric modulator (PAM) of metabotropic glutamate receptor 5 (mGlu₅), binding at the MPEP allosteric site [1]. It was derived through a ‘molecular switch’ from an mGlu₅ negative allosteric modulator (NAM) series, distinguishing it structurally from MPEP‑derived PAMs and earlier‑generation tool compounds such as CDPPB and ADX47273 [2]. VU0364289 potentiates glutamate‑induced Ca²⁺ mobilization and ERK1/2 phosphorylation with a functional EC₅₀ of 1.6 µM at rat mGlu₅ [1][2], and demonstrates robust dose‑dependent reversal of amphetamine‑induced hyperlocomotion in rats, a preclinical model predictive of antipsychotic‑like activity [1][3].

✓ mGlu₅ pathway modulation studies with selective positive allosteric modulation

✓ Ca²⁺ mobilization and ERK1/2 phosphorylation signaling assay context

✓ Rodent behavioral pharmacology tool for amphetamine-challenge hyperlocomotion models

• [1] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. View Source
• [2] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. VU0364289 Ligand Activity Charts. GtoPdb Ligand ID: 6424. Accessed 2026. View Source

Why VU0364289 Cannot Be Substituted

Although multiple mGlu₅ PAM chemotypes have entered preclinical evaluation, substitution among them in experimental protocols frequently yields non‑reproducible results because they differ profoundly in functional selectivity, allosteric binding interactions, signal‑bias, DMPK profiles, and formulation requirements [1]. VU0364289 exemplifies this divergence: it originates from a NAM‑based scaffold via a reproducible ‘molecular switch’ mechanism, exhibits a distinct binding interaction with the MPEP site (partial radioligand displacement), and shows a unique selectivity signature defined by a glutamate fold‑shift screen — properties absent in earlier PAMs such as CDPPB, ADX47273, and CPPZ [2]. Moreover, later‑generation mGlu₅ PAMs (e.g., LSN2463359, LSN2814617) displayed only marginal antipsychotic‑like effects despite superior in vitro potency, underscoring that neither potency nor receptor occupancy alone predicts in vivo efficacy [1]. These chemotype‑specific pharmacological fingerprints mandate compound‑level, not class‑level, selection for procurement decisions.

Distinct allosteric binding: partial MPEP-site displacement at high concentration

vs

Other mGlu₅ PAMs may show full displacement or different binding modes, shifting pharmacological profile

NAM-derived scaffold with unique functional selectivity and fold-shift signature

vs

CDPPB, ADX47273, or LSN-series PAMs belong to distinct chemotypes; functional selectivity may not transfer

• [1] Gastambide F, Gilmour G, Robbins TW, Tricklebank MD. Preclinical profile of a novel metabotropic glutamate receptor 5 positive allosteric modulator. Eur J Pharmacol. 2011;659(2‑3):94‑103. DOI: 10.1016/j.ejphar.2011.02.003. View Source
• [2] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. View Source

VU0364289: Differentiating Evidence

mGlu₅ Subtype Selectivity by Fold-Shift Screen

VU0364289 was evaluated at 10 µM in a glutamate CRC fold‑shift selectivity screen across all eight mGlu subtypes (mGlu₁–₈). It produced a robust 12‑fold leftward shift of the glutamate CRC EC₅₀ exclusively at mGlu₅, with no detectable effect on mGlu₁, mGlu₂, mGlu₃, mGlu₄, mGlu₆, mGlu₇, or mGlu₈ [1]. This quantitative selectivity profile was directly determined in the same assay format used to characterize DPFE, CDPPB, and ADX47273, establishing VU0364289 as one of the most comprehensively selectivity‑profiled mGlu₅ PAMs in the N‑aryl piperazine series [1]. By contrast, CDPPB and ADX47273 selectivity was primarily demonstrated via absence of functional response at other subtypes rather than through a quantitative fold‑shift paradigm, making VU0364289's selectivity data uniquely rigorous for cross‑study comparison [2].

mGlu₅ subtype selectivity

Reported

12-fold leftward shift of glutamate CRC EC₅₀ at mGlu₅; no shift at mGlu_1–4,6–8

Supports quantitative within-study mGlu subtype selectivity review

HEK293 cells, Ca²⁺ mobilization; compared to earlier PAMs without fold-shift paradigm

Evidence Dimension	mGlu subtype selectivity — fold‑shift of glutamate CRC EC₅₀ at 10 µM test compound
Target Compound Data	12‑fold leftward shift at mGlu₅; 0‑fold shift at mGlu₁, mGlu₂, mGlu₃, mGlu₄, mGlu₆, mGlu₇, mGlu₈
Comparator Or Baseline	mGlu₁–₄ and mGlu₆–₈ (same assay); earlier PAMs CDPPB and ADX47273 evaluated in different selectivity paradigms
Quantified Difference	>12‑fold selectivity window for mGlu₅ over all other mGlu subtypes at screening concentration
Conditions	HEK293 cells expressing individual rat mGlu subtypes; glutamate CRC ± 10 µM VU0364289; Ca²⁺ mobilization readout

Why This Matters

Comprehensive, quantitative, within‑study selectivity data minimizes the risk of off‑target mGlu pharmacology that could confound in vivo interpretation — a critical factor for procurement when selecting a clean tool compound for CNS target‑validation studies.

• [1] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. [Figure 4 — fold‑shift selectivity screen] View Source
• [2] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. [Discussion — comparator selectivity context] View Source

Antipsychotic-Like Efficacy in Hyperlocomotion Model

VU0364289 (10e) was tested in the amphetamine‑induced hyperlocomotion assay in rats, a preclinical model with established predictive validity for antipsychotic activity. At a single i.p. dose of 56.6 mg/kg (formulated in 20% HP‑β‑cyclodextrin), VU0364289 produced robust and sustained reversal of hyperlocomotion without inducing sedation or abnormal behavior in open‑field testing [1]. The paper explicitly states that this efficacy is comparable to that previously observed with CDPPB, and at approximately 2‑fold lower doses than those required for ADX‑47273 to achieve similar effects [1]. Unlike CDPPB, which requires toxic vehicle formulations that limit its in vivo utility, VU0364289 is compatible with a non‑toxic β‑cyclodextrin vehicle that enables broader preclinical application [1][2]. Separately, the 2013 JPET study confirmed that VU0364289 (10 mg/kg i.p.) achieves rapid brain exposure with a Cₘₐₓ of 1280 ng/mL at 0.25 h and 90% rat plasma protein binding, providing a pharmacokinetic foundation for its in vivo efficacy [3].

Hyperlocomotion reversal

Model context

VU0364289 56.6 mg/kg i.p. in HP‑β‑CD: robust, sustained reversal, no sedation vs CDPPB (similar dose, toxic vehicle); ADX‑47273 (~2‑fold higher dose); LSN‑series (marginal effects)

Reported model-response endpoint context; vehicle compatibility may support repeated dosing

Amphetamine sulfate 1 mg/kg s.c. in Sprague‑Dawley rats

Evidence Dimension	In vivo antipsychotic‑like efficacy — reversal of amphetamine‑induced hyperlocomotion in rats
Target Compound Data	VU0364289: 56.6 mg/kg i.p. — robust, sustained reversal; no sedation at this dose; vehicle: 20% HP‑β‑cyclodextrin (non‑toxic) [1]; PK: Cₘₐₓ 1280 ng/mL at Tₘₐₓ 0.25 h (10 mg/kg i.p.) [3]
Comparator Or Baseline	CDPPB: effective at similar doses but requires toxic vehicle formulations [1][2]. ADX-47273: effective at ~2‑fold higher dose than VU0364289 [1]. LSN2463359/LSN2814617: only marginal antipsychotic‑like effects [2]
Quantified Difference	~2‑fold lower effective dose vs. ADX‑47273; comparable efficacy to CDPPB without toxic vehicle limitation; superior in vivo efficacy vs. LSN‑series PAMs
Conditions	Adult male Sprague‑Dawley rats; amphetamine sulfate (1 mg/kg s.c.); VU0364289 administered i.p. in 20% HP‑β‑cyclodextrin; locomotor activity measured over 60–90 min

Why This Matters

Procurement decisions for in vivo CNS pharmacology require a compound with proven, dose‑responsive efficacy in a translationally relevant model that does not require toxic formulation vehicles — VU0364289 uniquely satisfies all three criteria among the 2010‑era mGlu₅ PAMs.

• [1] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. [Figure 5 — amphetamine‑induced hyperlocomotion; page 6 — dose comparison] View Source
• [2] Gastambide F, Gilmour G, Robbins TW, Tricklebank MD. Preclinical profile of a novel metabotropic glutamate receptor 5 positive allosteric modulator. Eur J Pharmacol. 2011;659(2‑3):94‑103. DOI: 10.1016/j.ejphar.2011.02.003. [Discussion — CDPPB formulation issues; LSN‑series marginal efficacy] View Source
• [3] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. [Table 3 — PK parameters] View Source

DMPK Profile vs. Earlier mGlu₅ PAMs

Relative to CDPPB and ADX‑47273 — the only centrally active mGlu₅ PAMs available at the time of its discovery — VU0364289 represented a significant advance in in vitro DMPK parameters critical for CNS tool compound utility [1]. The ACS Med Chem Lett 2010 paper explicitly states that VU0364289's DMPK attributes 'significantly improve upon the known mGlu₅ PAM chemotypes studied to date in vivo' [1]. Specifically, VU0364289 showed: (i) low‑to‑moderate plasma protein binding (94% human, 90% rat), translating to a free fraction (Fᵤ) of 0.10 in rat versus 0.04 for the close analog DPFE [2]; (ii) acceptable transcellular permeability (>20 × 10⁻⁶ cm/s, the preferred threshold for CNS targets); (iii) moderate aqueous kinetic solubility (>0.03 mg/mL) and compatibility with non‑toxic 20% HP‑β‑cyclodextrin vehicle (solution at 2 mg/mL, microsuspension at 3–5 mg/mL) [1]. By contrast, CDPPB's poor solubility necessitated toxic vehicle formulations that severely restricted its in vivo pharmacological evaluation in higher cognitive models [1][3]. A notable liability is that VU0364289 exhibits poor microsomal stability (<5% parent remaining after 60 min in both human and rat liver microsomes), precluding oral dosing and limiting in vivo administration to parenteral routes [1].

DMPK profile

Comparative review

Free fraction (rat) 0.10; non‑toxic HP‑β‑CD vehicle 2–5 mg/mL vs DPFE F_u 0.04 (2.5‑fold lower); CDPPB requires toxic vehicle; ADX‑47273 limited characterization

Free fraction and vehicle compatibility support in‑vivo dose‑range review

Microsomal stability limited; equilibrium dialysis, MDCK permeability

Evidence Dimension	In vitro DMPK profile — plasma protein binding, free fraction, permeability, solubility, microsomal stability
Target Compound Data	VU0364289: PPB 94% (h), 90% (r); Fᵤ 0.10 (rat); ~20 × 10⁻⁶ cm/s permeability; aqueous solubility >0.03 mg/mL; vehicle‑compatible to 2–5 mg/mL in HP‑β‑CD; microsomal stability <5% remaining at 60 min (h, r)
Comparator Or Baseline	DPFE: Fᵤ 0.04 (rat) — 2.5‑fold lower free fraction [2]. CDPPB: poor solubility, requires toxic vehicle [1][3]. ADX-47273: limited DMPK characterization in contemporary studies.
Quantified Difference	VU0364289 free fraction (0.10) is 2.5‑fold higher than DPFE (0.04) [2]; formulation‑compatible vehicle vs. CDPPB toxic vehicle requirement [1]
Conditions	Rat and human plasma protein binding by equilibrium dialysis; permeability in MDCK‑MDR1 or PAMPA; kinetic solubility in PBS pH 7.4; microsomal stability in NADPH‑fortified rat/human liver microsomes

Why This Matters

For CNS tool compound procurement, formulation compatibility and free fraction directly determine feasible dose ranges and route of administration in behavioral pharmacology — VU0364289's 2.5‑fold free fraction advantage over DPFE and non‑toxic vehicle compatibility are decisive factors for in vivo experimental design.

• [1] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. [Pages 5‑6 — DMPK data; explicit comparison to CDPPB and ADX‑47273] View Source
• [2] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. [Table 3 — PK comparison VU0364289 vs. DPFE] View Source
• [3] Gastambide F, Gilmour G, Robbins TW, Tricklebank MD. Preclinical profile of a novel metabotropic glutamate receptor 5 positive allosteric modulator. Eur J Pharmacol. 2011;659(2‑3):94‑103. DOI: 10.1016/j.ejphar.2011.02.003. [Discussion — CDPPB toxic vehicle limitation] View Source

Functional Potency: Ca²⁺ vs. pERK1/2

In the 2013 JPET study, VU0364289 was rigorously characterized in both mGlu₅‑mediated Ca²⁺ mobilization and pERK1/2 phosphorylation assays conducted under matched conditions [1]. VU0364289 displayed a pEC₅₀ of 6.35 ± 0.12 (0.45 µM) in the mGlu₅‑low Ca²⁺ assay, consistent with its originally reported potency (EC₅₀ = 1.6 µM) from the ACS Med Chem Lett paper [2]. However, in the mGlu₅‑high Ca²⁺ assay the apparent potency shifted to pEC₅₀ 5.18 (6.6 µM), and in the pERK1/2 assay it was pEC₅₀ 5.22 (6.0 µM) [1]. The functional cooperativity parameters (log αβ) were 0.97 (Ca²⁺‑low) and 0.90 (pERK1/2) [1]. Notably, the close analog DPFE showed a significantly higher pEC₅₀ in the Ca²⁺‑low assay (6.92, corresponding to 0.12 µM — 3.8‑fold more potent) and markedly different cooperativity values (log αβ = 1.12), illustrating that even within the same N‑aryl piperazine chemotype, subtle structural modifications produce distinct functional pharmacological fingerprints [1]. These data establish that VU0364289's functional profile is not interchangeable with DPFE's, despite their structural similarity and co‑characterization in the same studies [1][2].

Functional potency & cooperativity

Assay context

VU0364289: pEC₅₀ 6.35 (Ca²⁺-low), 5.22 (pERK); log αβ 0.97/0.90 vs DPFE: pEC₅₀ 6.92 (Ca²⁺-low), 5.99 (pERK); log αβ 1.12 — 3.8‑fold more potent

Signaling bias and potency differ within same chemotype; assay‑dependent pharmacology review

Rat mGlu₅ HEK293; Ca²⁺-low/high, AlphaScreen pERK

Evidence Dimension	Functional potency (pEC₅₀) and cooperativity (log αβ) in Ca²⁺ mobilization and pERK1/2 assays
Target Compound Data	VU0364289: pEC₅₀ 6.35 (0.45 µM, Ca²⁺‑low); pEC₅₀ 5.18 (6.6 µM, Ca²⁺‑high); pEC₅₀ 5.22 (6.0 µM, pERK1/2); log αβ 0.97 (Ca²⁺‑low), 0.90 (pERK1/2) [1]
Comparator Or Baseline	DPFE (co‑characterized in same study): pEC₅₀ 6.92 (0.12 µM, Ca²⁺‑low); pEC₅₀ 5.32 (4.8 µM, Ca²⁺‑high); pEC₅₀ 5.99 (1.0 µM, pERK1/2); log αβ 1.12 (Ca²⁺‑low) [1]
Quantified Difference	DPFE is 3.8‑fold more potent than VU0364289 in Ca²⁺‑low assay (pEC₅₀ 6.92 vs. 6.35); cooperativity differs (log αβ 1.12 vs. 0.97); DPFE is 6‑fold more potent in pERK1/2 assay (pEC₅₀ 5.99 vs. 5.22)
Conditions	HEK293 cells expressing rat mGlu₅; Ca²⁺‑low (EC₂₀ glutamate, 1.3 mM extracellular Ca²⁺); Ca²⁺‑high (EC₈₀ glutamate; same Ca²⁺); pERK1/2 by AlphaScreen® assay

Why This Matters

Procurement of 'a mGlu₅ PAM' without specifying the exact compound ignores substantial potency and cooperativity differences that dictate the functional signaling bias and the effective concentration range required in downstream assays — choosing VU0364289 over DPFE yields a distinct pharmacological profile with different experimental parameter requirements.

• [1] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. [Table 2 or equivalent — functional potency comparison] View Source
• [2] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. [Original EC₅₀ 1.6 µM] View Source

Molecular Switch: NAM-to-PAM Conversion

VU0364289 represents a fundamentally distinct chemical starting point among mGlu₅ PAMs: it was the first centrally active mGlu₅ PAM optimized from a high‑throughput screening (HTS)‑derived mGlu₅ non‑competitive antagonist/NAM series [1]. The N‑aryl piperazine scaffold exhibits a unique ‘molecular switch’ property wherein the identity of the amide substituent determines whether the compound behaves as a NAM or PAM — replacement of the pyridine‑2‑carboxamide (NAM‑conferring) with a 2‑(benzyloxy)acetamide moiety (as in VU0364289) converts the pharmacology to PAM activity [1]. This contrasts with all preceding mGlu₅ PAM chemotypes: DFB, CPPHA, CDPPB, and ADX‑47273 were all derived from distinct structural classes unrelated to mGlu₅ antagonists [1][2]. Furthermore, in radioligand binding studies using [³H]‑3‑methoxy‑PEPy (a high‑affinity MPEP‑site ligand), VU0364289 achieved only ~50% displacement at 30 µM — a concentration ~19‑fold above its functional EC₅₀ — suggesting it interacts with the MPEP allosteric site in a manner distinct from MPEP itself (possibly binding with low affinity but high functional cooperativity, or interacting with an overlapping yet distinct site) [1]. This unique binding pharmacology is not shared by MPEP‑derived PAMs such as ADX‑47273 or the LSN‑series compounds [3].

NAM-to-PAM molecular switch

Class-level inference

First centrally active mGlu₅ PAM derived from NAM scaffold; only ~50% [³H]-3‑methoxy‑PEPy displacement at 30 µM

Distinct binding pharmacology enables allosteric switch investigation

Data from ACS Med Chem Lett 2010; not replicated in other chemotypes

Evidence Dimension	Structural origin and allosteric binding mode — SAR class, NAM‑to‑PAM switch, and radioligand displacement profile
Target Compound Data	VU0364289: N‑aryl piperazine chemotype derived from mGlu₅ NAM via benzyloxyacetamide ‘molecular switch’; ~50% displacement of [³H]‑3‑methoxy‑PEPy at 30 µM [1]
Comparator Or Baseline	DFB, CPPHA, CDPPB, ADX‑47273: chemically distinct scaffolds not derived from mGlu₅ antagonists [1]. MPEP‑derived PAMs (e.g., ADX‑47273, LSN‑series): full displacement of MPEP‑site radioligand expected. DPFE: same N‑aryl piperazine chemotype but different amide substituent yielding different potency/cooperativity profile [2]
Quantified Difference	Only ~50% radioligand displacement at 19× functional EC₅₀ vs. expected full displacement for MPEP‑site ligands; first-in-class PAM from NAM scaffold
Conditions	[³H]‑3‑methoxy‑PEPy filtration binding assay using HEK293 membranes expressing rat mGlu₅; compound tested at 30 µM

Why This Matters

Procurement of VU0364289 provides access to a structurally and pharmacologically unique chemical tool that cannot be substituted by any MPEP‑derived or alternative‑scaffold mGlu₅ PAM — its distinct binding mode and NAM‑scaffold origin enable experimental interrogation of allosteric pharmacology questions that other chemotypes cannot address.

• [1] Gregory KJ, Bridges TM, Gogliotti RD, et al. Discovery of N‑Aryl Piperazines as Selective mGlu₅ Potentiators with Efficacy in a Rodent Model Predictive of Anti‑Psychotic Activity. ACS Med Chem Lett. 2010;1(8):433‑438. PMID: 23308336. [Abstract — NAM‑to‑PAM switch; pages 3‑4 — radioligand binding data] View Source
• [2] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. [DPFE functional data] View Source
• [3] Rook JM, Abe M, Cho HP, et al. Biased mGlu₅ Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu₅ Modulation of NMDAR Currents. Neuron. 2015;86(4):1029‑1040. DOI: 10.1016/j.neuron.2015.03.063. [Discussion — MPEP‑site pharmacology of newer PAMs] View Source

VU0364289: Preclinical Applications

Antipsychotic Screening in Hyperlocomotion Model

VU0364289 is uniquely validated for preclinical schizophrenia research requiring a non‑toxic‑vehicle‑compatible, brain‑penetrant mGlu₅ PAM with demonstrated activity in the amphetamine‑induced hyperlocomotion model, a standard screen for antipsychotic‑like efficacy. At 56.6 mg/kg i.p. in HP‑β‑cyclodextrin vehicle, VU0364289 produced robust and sustained reversal of amphetamine‑induced hyperlocomotion without sedation [1]. Unlike CDPPB — which requires toxic vehicle formulations that constrain dosing and limit translational modeling — VU0364289 can be administered in a non‑toxic vehicle compatible with repeated dosing protocols and higher‑order cognitive testing [1][2]. This makes VU0364289 the preferred mGlu₅ PAM for labs conducting longitudinal behavioral pharmacology studies where CDPPB's formulation toxicity is prohibitive [2].

mGlu₅ Selectivity Profiling by Fold-Shift

For research programs requiring rigorously documented mGlu subtype selectivity, VU0364289 provides the most comprehensive quantitative selectivity data among the 2010‑era mGlu₅ PAMs. The glutamate CRC fold‑shift screen demonstrated a 12‑fold leftward shift exclusively at mGlu₅ at 10 µM, with zero activity at mGlu₁–₄ and mGlu₆–₈ in matched assay conditions [1]. This within‑study, quantitative selectivity profile enables clean interpretation of in vivo outcomes as mGlu₅‑mediated effects without confounding contributions from other mGlu subtypes — a critical advantage for target‑validation studies where off‑target mGlu pharmacology could lead to false‑positive conclusions [2].

Allosteric Pharmacology: NAM-to-PAM Switch

VU0364289 is the exemplar compound for research into the ‘molecular switch’ phenomenon in class C GPCR allosteric modulators. Its discovery — converting an mGlu₅ NAM into a PAM solely through amide substituent modification (2‑(benzyloxy)acetamide replacing pyridine‑2‑carboxamide) — provides a unique chemical tool for dissecting the structural determinants of allosteric modulator efficacy direction [1]. Furthermore, its partial (~50%) displacement of [³H]‑3‑methoxy‑PEPy at concentrations far exceeding its functional EC₅₀ suggests a distinctive binding interaction at the MPEP allosteric site that may involve low‑affinity binding with high functional cooperativity — a pharmacological profile that enables investigation of ligand‑residence‑time‑independent efficacy mechanisms not accessible with conventional MPEP‑site PAMs [1][2].

NMDA Hypofunction & Cognitive Enhancement

The 2013 JPET study demonstrated that VU0364289 increases monoamine levels in the prefrontal cortex and elicits changes in electroencephalogram (EEG) dynamics consistent with procognitive effects, providing a multi‑endpoint profile suitable for integrated cognitive neuroscience research [1]. These data, combined with its antipsychotic‑like efficacy, support VU0364289 as a tool compound for investigating mGlu₅‑mediated modulation of frontocortical circuits implicated in both the psychotic and cognitive symptom dimensions of schizophrenia — a dual‑domain profile not uniformly demonstrated across other mGlu₅ PAM chemotypes [1][2].

Application

Selection Property

Validation Focus

Hyperlocomotion model studies

Non‑toxic vehicle compatibility and brain penetration

Dose‑response and behavioral endpoint review

mGlu₅ selectivity profiling

Quantitative fold‑shift selectivity data

mGlu_1–8 subtype endpoint review

Allosteric switch pharmacology

NAM‑to‑PAM conversion scaffold and MPEP‑site binding profile

Binding cooperativity and efficacy‑direction review

NMDA hypofunction & cognition research

Procognitive‑like EEG and monoamine endpoint modulation

Frontocortical circuit modulation review

• [1] Gregory KJ, Herman EJ, Ramsey AJ, et al. N‑Aryl Piperazine Metabotropic Glutamate Receptor 5 Positive Allosteric Modulators Possess Efficacy in Preclinical Models of NMDA Hypofunction and Cognitive Enhancement. J Pharmacol Exp Ther. 2013;347(2):438‑457. DOI: 10.1124/jpet.113.206623. View Source
• [2] Gastambide F, Gilmour G, Robbins TW, Tricklebank MD. Preclinical profile of a novel metabotropic glutamate receptor 5 positive allosteric modulator. Eur J Pharmacol. 2011;659(2‑3):94‑103. DOI: 10.1016/j.ejphar.2011.02.003. View Source